2-Chloro-6-methylpyridin-4-amine
Overview
Description
2-Chloro-6-methylpyridin-4-amine (2C6MA) is an important organic compound used in the synthesis of a variety of pharmaceuticals, dyes, and other compounds. It is a colorless liquid with a faint, pungent odor and a boiling point of 122°C. 2C6MA is a versatile intermediate in organic synthesis and has been used in the manufacture of a variety of pharmaceuticals and other compounds. It is also used as an intermediate in the synthesis of drugs, dyes, and other compounds.
Scientific Research Applications
Chemical Synthesis and Transformations
- Ring Transformations : 2-Chloro-6-methylpyridin-4-amine undergoes ring transformations, such as the conversion of 2,6-dibromopyridine by potassium amide in liquid ammonia into 4-amino-2-methylpyrimidine. This showcases its utility in complex chemical synthesis involving halogeno compounds and nucleophiles (Hertog et al., 2010).
Crystallography and Molecular Structure
- Structural Studies : Investigations into the molecular salt structures involving derivatives of this compound, such as 2-amino-6-methylpyridinium 2,2,2-trichloroacetate, have been conducted. These studies are critical in understanding the molecular and crystallographic properties of such compounds (Babu et al., 2014).
Bioactivity and Agricultural Applications
- Biological Activity : Compounds derived from this compound, like 1-(4-Chloro-3-methylpyridine)-N-nitroimidazolealkanes-2-amine, have been synthesized and studied for their biological activity. This includes their potential use in agriculture as insecticides, showcasing its relevance in developing new bioactive substances (陈向莹 et al., 2016).
Material Science and Corrosion Inhibition
- Corrosion Inhibition : Research on derivatives of this compound, like 2-amino-4-methylpyridine, has shown their effectiveness in corrosion inhibition. This is particularly relevant for mild steel in acidic environments, indicating potential applications in material science and engineering (Mert et al., 2014).
Pharmaceutical Synthesis
- Drug Synthesis : The compound has been used in the synthesis of pharmaceutical products, such as Nevirapine, an anti-infective agent. This demonstrates its importance as a building block in medicinal chemistry (Hu Yong-an, 2012).
Mechanism of Action
Target of Action
The primary targets of 2-Chloro-6-methylpyridin-4-amine are currently unknown. This compound is a relatively new chemical entity and research is ongoing to identify its specific targets and their roles .
Biochemical Pathways
The biochemical pathways affected by This compound It is known that this compound is involved in the suzuki–miyaura cross-coupling reaction, a widely-applied transition metal catalysed carbon–carbon bond forming reaction .
Pharmacokinetics
The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of This compound It is known that the compound is a solid at room temperature . Its bioavailability, as well as its absorption, distribution, metabolism, and excretion properties, are areas of ongoing research .
properties
IUPAC Name |
2-chloro-6-methylpyridin-4-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7ClN2/c1-4-2-5(8)3-6(7)9-4/h2-3H,1H3,(H2,8,9) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OCAAOWXXYDTPKA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=N1)Cl)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7ClN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30505452 |
Source
|
| Record name | 2-Chloro-6-methylpyridin-4-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30505452 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
142.58 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
79055-63-3 |
Source
|
| Record name | 2-Chloro-6-methylpyridin-4-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30505452 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-chloro-6-methylpyridin-4-amine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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